Cas no 20733-16-8 (1-Butanethiol, ion(1-)(8CI,9CI))

• Product Name: 1-Butanethiol, ion(1-)(8CI,9CI)
• CAS No: 20733-16-8
• MF: C₄H₉S
• MW: 89.1792600154877
• CID: 272185
• PubChem ID: 193565
• Update Time: 2025-04-19

1-Butanethiol, ion(1-)(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Butanethiol, ion(1-)(8CI,9CI)
• ion(1-)1-Butanethiol
• n-Butyl mercaptide
• butane-1-thiolate
• 1-Butanethiol, ion(1-)
• 20733-16-8
• DTXSID70942948

• Inchi： 1S/C4H10S/c1-2-3-4-5/h5H,2-4H2,1H3/p-1
• InChI Key： WQAQPCDUOCURKW-UHFFFAOYSA-M
• SMILES： [S-]CCCC

Computed Properties

• Exact Mass: 89.04257
• Monoisotopic Mass: 89.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 13.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Boiling Point: 98.2°Cat760mmHg
• Flash Point: 12.8°C
• PSA: 0